1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 2-ethyl-N-(2-propan-2-ylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H19N3O/c1-4-18-14(9-10-16-18)15(19)17-13-8-6-5-7-12(13)11(2)3/h5-11H,4H2,1-3H3,(H,17,19)
• InChI Key: WTQYCLWCAYZSCZ-UHFFFAOYSA-N
• SMILES: CCN1C(=CC=N1)C(=O)NC2=CC=CC=C2C(C)C

Description

1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide, also known as EPIC, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPIC belongs to the class of pyrazole-based compounds and has been investigated for its anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

The mechanism of action of 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide is not fully understood. However, studies have suggested that 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide may exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been shown to inhibit the activation of NF-κB and reduce the expression of inflammatory cytokines. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide may also exert its analgesic effects by modulating the activity of ion channels involved in pain sensation.
Biochemical and Physiological Effects
1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects. Studies have shown that 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as SOD and CAT. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has also been shown to reduce lipid peroxidation and protect against oxidative stress. Additionally, 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been shown to improve glucose metabolism and reduce insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide is also stable under normal laboratory conditions and can be stored for extended periods. However, 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not well understood.

Future Directions

1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has several potential future directions for research. It may be investigated for its potential use in the treatment of various inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide may also be investigated for its potential use in the treatment of pain and fever. Additionally, 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide may be studied for its potential use in the treatment of diabetes and other metabolic disorders. Further research is needed to fully understand the therapeutic potential of 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide and its mechanism of action.

Synthesis Methods

The synthesis of 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide involves the reaction of 2-(propan-2-yl)phenylhydrazine with ethyl acetoacetate in the presence of acetic acid and sodium acetate. The resulting product is then treated with phosphorus oxychloride and ammonia to obtain 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide. The synthesis of 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been optimized to improve yield and purity, and various modifications have been made to the reaction conditions.

Scientific Research Applications

1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. Studies have shown that 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide can inhibit the production of inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and reduce the expression of COX-2 and iNOS. 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has also been shown to have analgesic effects in various animal models of pain. Additionally, 1-ethyl-N-[2-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxamide has been investigated for its potential use in the treatment of fever.